Cas no 1275577-25-7 (Methyl 5-cyano-2-iodo-3-methylbenzoate)

• Product Name: Methyl 5-cyano-2-iodo-3-methylbenzoate
• CAS No: 1275577-25-7
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951859
• Update Time: 2023-08-22

Methyl 5-cyano-2-iodo-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyano-2-iodo-3-methylbenzoate
• Methyl 5-cyano-2-iodo-3-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-7(5-12)4-8(9(6)11)10(13)14-2/h3-4H,1-2H3
• InChI Key： KWOSYPWNHHXDFU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1